Cas no 78338-23-5 (methyl (11beta,12alpha,13xi,15beta)-3,11,12-trihydroxy-15-{[(2E)-3-(2-methyloxiran-2-yl)but-2-enoyl]oxy}-2,16-dioxo-13,20-epoxypicras-3-en-21-oate)

• Product Name: methyl (11beta,12alpha,13xi,15beta)-3,11,12-trihydroxy-15-{[(2E)-3-(2-methyloxiran-2-yl)but-2-enoyl]oxy}-2,16-dioxo-13,20-epoxypicras-3-en-21-oate
• CAS No: 78338-23-5
• MF: C₂₈H₃₄O₁₂
• MW: 562.562369823456
• CID: 984179
• PubChem ID: 54607698
• Update Time: 2025-04-20

methyl (11beta,12alpha,13xi,15beta)-3,11,12-trihydroxy-15-{[(2E)-3-(2-methyloxiran-2-yl)but-2-enoyl]oxy}-2,16-dioxo-13,20-epoxypicras-3-en-21-oate Chemical and Physical Properties

Names and Identifiers

• methyl (11beta,12alpha,13xi,15beta)-3,11,12-trihydroxy-15-{[(2E)-3-(2-methyloxiran-2-yl)but-2-enoyl]oxy}-2,16-dioxo-13,20-epoxypicras-3-en-21-oate
• BRUCEANTIN,5'-EPOXY
• NSC 317019
• DTXSID50714584
• MC-27-BA
• Picras-3-en-21-oic acid, 13,20-epoxy-3,11,12-trihydroxy-15-((3-(2-methyloxiranyl)-1-oxo-2-butenyl)oxy)-2,16-dioxo-, methyl ester, (11beta,12alpha,15beta(E))-
• NSC-317019
• 78338-23-5
• NSC317019
• methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S,17S)-10,15,16-trihydroxy-9,13-dimethyl-3-[(E)-3-(2-methyloxiran-2-yl)but-2-enoyl]oxy-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate
• Picras-3-en-21-oic acid,20-epoxy-3,11,12-trihydroxy-15-[[3-(2-methyloxiranyl)-1-oxo-2-butenyl]oxy]-2,16-dioxo-, methyl ester, [11.beta.,12.alpha.,15.beta.(E)]-

• Inchi： 1S/C28H34O12/c1-11(26(4)9-37-26)6-16(30)40-19-21-27-10-38-28(21,24(35)36-5)22(33)18(32)20(27)25(3)8-14(29)17(31)12(2)13(25)7-15(27)39-23(19)34/h6,13,15,18-22,31-33H,7-10H2,1-5H3/b11-6+/t13-,15+,18+,19+,20+,21+,22-,25-,26?,27+,28-/m0/s1
• InChI Key： XIQYXXCKSAARLG-PKJHISBLSA-N
• SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=C(C(C[C@]5(C)[C@H]2[C@H]([C@@H]([C@]1(C(=O)OC)[C@@H]3[C@H](C(=O)O4)OC(/C=C(\C)/C1(C)CO1)=O)O)O)=O)O

Computed Properties

• Exact Mass: 562.20502652g/mol
• Monoisotopic Mass: 562.20502652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 178Ų